Cas no 177855-65-1 (3-O-beta-D-Glucopyranoside),6-Ac-3,6,8,14-Tetrahydroxybufa-20,22-dienolide)

• Product Name: 3-O-beta-D-Glucopyranoside),6-Ac-3,6,8,14-Tetrahydroxybufa-20,22-dienolide
• CAS No: 177855-65-1
• MF: C₃₂H₄₆O₁₂
• MW: 622.700451374054
• CID: 2020827
• Update Time: 2025-04-21

3-O-beta-D-Glucopyranoside),6-Ac-3,6,8,14-Tetrahydroxybufa-20,22-dienolide Chemical and Physical Properties

Names and Identifiers

• 3-O-beta-D-Glucopyranoside),6-Ac-3,6,8,14-Tetrahydroxybufa-20,22-dienolide
• 5-alpha-4,5-dihydro-scillirosidin 3-O-beta-D-glucopyranoside
• 5alpha-4,5-dihydro-scillirosidin-3-O-beta-D-glucoside

• Inchi： 1S/C32H46O12/c1-16(34)42-21-13-31(39)23(8-10-30(3)19(7-11-32(30,31)40)17-4-5-24(35)41-15-17)29(2)9-6-18(12-20(21)29)43-28-27(38)26(37)25(36)22(14-33)44-28/h4-5,15,18-23,25-28,33,36-40H,6-14H2,1-3H3
• InChI Key： AJWHYKIELSGYKN-UHFFFAOYSA-N
• SMILES： CC(OC1C2C(CCC(OC3C(O)C(O)C(O)C(CO)O3)C2)(C)C2CCC3(C(C2(O)C1)(O)CCC3C1=COC(=O)C=C1)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 44
• XLogP3: 1.613

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Bufanolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bufanolides and derivatives